Cas no 138869-97-3 (Benzenethiol, 4-(ethylsulfonyl)-)

138869-97-3 structure
Product name:Benzenethiol, 4-(ethylsulfonyl)-
CAS No:138869-97-3
MF:C8H10O2S2
MW:202.293799877167
CID:1256296
Benzenethiol, 4-(ethylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenethiol, 4-(ethylsulfonyl)-
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- Inchi: 1S/C8H10O2S2/c1-2-12(9,10)8-5-3-7(11)4-6-8/h3-6,11H,2H2,1H3
- InChI Key: DPLJZDXEGRONFF-UHFFFAOYSA-N
- SMILES: C1(S)=CC=C(S(CC)(=O)=O)C=C1
Computed Properties
- Exact Mass: 202.0123
Experimental Properties
- Density: 1.261±0.06 g/cm3(Predicted)
- Boiling Point: 369.6±34.0 °C(Predicted)
- PSA: 34.14
- pka: 4.89±0.10(Predicted)
Benzenethiol, 4-(ethylsulfonyl)- Related Literature
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Shoba Narayan,Ashwini Rajagopalan,Jannampalli Shruthi Reddy RSC Adv., 2014,4, 1412-1420
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Ahalya Behera,Saroj K. Rout,Srimanta Guin,Bhisma K. Patel RSC Adv., 2014,4, 55115-55118
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Li-Na Lu,Cheng Chen,Kang Xiao,Ting Ouyang,Jun Zhang,Zhao-Qing Liu Catal. Sci. Technol., 2020,10, 7256-7261
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Kun Dou,Fabiao Yu,Yuxia Liu,Lingxin Chen,Ziping Cao,Tao Chen,Yulin Li Chem. Sci., 2017,8, 7851-7861
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